2-(6-(4-Fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-1-(4-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C19H20FN3OS/c1-13-6-8-22(9-7-13)18(24)10-16-12-25-19-21-17(11-23(16)19)14-2-4-15(20)5-3-14/h2-5,11-13H,6-10H2,1H3
• InChI Key: UIQIIHPXFXECLK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)F
• Molecular Formula: C19H20FN3OS
• Molecular Weight: 357.4 g/mol
• CAS No.: 897464-17-4

Description

2-(6-(4-Fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-1-(4-methylpiperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H20FN3OS and its molecular weight is 357.45. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Imidazo[2,1-b][1,3]thiazole Derivatives as Anticancer Agents : A study proposed a new method for assembling the imidazo[2,1-b][1,3]thiazole system. This included screening for antitumor activity in compounds such as 1-phenyl-2-(6-phenyl-5,6-dihydroimidazo[2,1-b]-thiazol-6-yl)ethanone, showing moderate ability to suppress the growth of kidney cancer cells, with lesser effects on prostate cancer, colon cancer, and leukemia cells (Л. М. Потиха & В. С. Броварец, 2020).

• Thiazolyl(Hydrazonoethyl)Thiazoles Against Breast Cancer : A study synthesized novel thiazolyl(hydrazonoethyl)thiazole derivatives, showing promising antitumor activities against MCF-7 tumor cells (Huda K. Mahmoud et al., 2021).

• Anticancer Agents with Levamisole Analogs : Novel analogs of Levamisole, an imidazo[2,1-b]thiazole derivative, were synthesized and evaluated for biological activity on leukemia cells. Some compounds exhibited strong cytotoxicity and were suggested as potential chemotherapeutic agents (S. Karki et al., 2011).

Antimicrobial Applications

• Antimicrobial Activity of Imidazo[2,1-b][1,3]thiazole Derivatives : A study synthesized compounds starting from 6-(4-bromophenyl)imidazo[2,1-b]thiazole-3-acetic acid hydrazide, revealing some compounds with promising antimicrobial activities (N. Güzeldemirci & O. Küçükbasmacı, 2010).

• Synthesis of Imidazo[2,1-b]thiazole Derivatives for Antimicrobial Applications : This study explored the synthesis of imidazo[2,1-b]thiazole derivatives by reaction with α-bromo aralkyl ketones, showing good to excellent antibacterial activity, and some analogs exhibited good antimalarial activity (Rajesh H. Vekariya et al., 2017).

Future Directions

The future study of similar compounds will be concluded with in vitro and in vivo studies to investigate the potential biological property to make it commercial and to become economical compound in the industry.